4-methyl-1H,6H,7H-pyrrolo[3,2-c]pyridine

• IUPAC Name: 4-methyl-6,7-dihydro-1H-pyrrolo[3,2-c]pyridine
• InChI: InChI=1S/C8H10N2/c1-6-7-2-4-10-8(7)3-5-9-6/h2,4,10H,3,5H2,1H3
• InChI Key: SZNKHYNMDQZAQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NCCC2=C1C=CN2
• Molecular Formula: C8H10N2
• Molecular Weight: 134.18 g/mol

Description

4-methyl-1H,6H,7H-pyrrolo[3,2-c]pyridine, commonly referred to as 4-methylpyrrolo[3,2-c]pyridine, is an organic compound that has been used in a variety of scientific research applications. It is a member of the pyrrolo[3,2-c]pyridine family, which is composed of nitrogen-containing heterocyclic compounds. 4-methylpyrrolo[3,2-c]pyridine is a versatile molecule that has been used in a number of different fields, including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

4-methylpyrrolo[3,2-c]pyridine has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of a variety of heterocyclic compounds, including pyrrolo[3,2-c]pyridines, pyrrolo[3,2-d]pyridines, and tetrahydropyridines. Additionally, it has been used as an intermediate in the synthesis of a variety of pharmaceuticals. It has also been used in the synthesis of a variety of organic dyes, as well as in the synthesis of a variety of polymers.

Mechanism of Action

The mechanism of action of 4-methylpyrrolo[3,2-c]pyridine is not well understood. However, it is believed that it is a pro-drug, meaning that it is converted to an active form in the body. This active form is then thought to bind to certain receptors, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-methylpyrrolo[3,2-c]pyridine are not well understood. However, it has been shown to have some anti-inflammatory and antioxidant effects in animal models. Additionally, it has been shown to have some neuroprotective effects in cell culture models.

Advantages and Limitations for Lab Experiments

4-methylpyrrolo[3,2-c]pyridine has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it accessible for researchers. Additionally, it is relatively stable and has a low toxicity profile. However, it is not very soluble in water, making it difficult to use in some experiments. Additionally, it is not very soluble in organic solvents, making it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for research involving 4-methylpyrrolo[3,2-c]pyridine. One potential direction is to further investigate its anti-inflammatory and antioxidant effects. Additionally, further research could be done to investigate its potential neuroprotective effects. Additionally, further research could be done to investigate its potential uses in the synthesis of pharmaceuticals and organic dyes. Finally, further research could be done to investigate its potential uses in the synthesis of polymers.

Synthesis Methods

4-methylpyrrolo[3,2-c]pyridine can be synthesized using a variety of methods. One popular method is the Vilsmeier-Haack reaction, which involves the reaction of an aryl halide with an amine in the presence of a Lewis acid. This reaction produces an aryl amine, which can then be converted to 4-methylpyrrolo[3,2-c]pyridine. Another method is the Pictet-Spengler reaction, which involves the reaction of an aryl aldehyde with an amine in the presence of a base. This reaction produces an aryl amide, which can then be converted to 4-methylpyrrolo[3,2-c]pyridine. Additionally, 4-methylpyrrolo[3,2-c]pyridine can be synthesized via the Knoevenagel condensation, which involves the reaction of an aldehyde and a ketone in the presence of a base.